Cas no 63318-58-1 (1,3,5,7-Cyclooctatetraene, 1,2,3-trimethyl-)

• Product Name: 1,3,5,7-Cyclooctatetraene, 1,2,3-trimethyl-
• CAS No: 63318-58-1
• MF: C₁₁H₁₄
• MW: 146.228863239288
• CID: 426824
• PubChem ID: 71381305
• Update Time: 2025-04-19

1,3,5,7-Cyclooctatetraene, 1,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Cyclooctatetraene, 1,2,3-trimethyl-
• 1,2,3-trimethylcycloocta-1,3,5,7-tetraene
• DTXSID90803764
• 63318-58-1

• Inchi： 1S/C11H14/c1-9-7-5-4-6-8-10(2)11(9)3/h4-8H,1-3H3/b5-4-,6-4?,7-5?,8-6-,9-7-,10-8?,11-9?,11-10-
• InChI Key： LNWQJJSZJOLRKU-DMFGUMOJSA-N
• SMILES： C1(C)C(C)=CC=CC=CC=1C

Computed Properties

• Exact Mass: 146.10962
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons